![molecular formula C12H22N2O3 B6185426 tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate CAS No. 2624122-02-5](/img/no-structure.png)
tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate
Overview
Description
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate (TBOAC) is a synthetic organic compound that has been studied for its potential applications in the fields of medicine, chemical synthesis, and biochemistry. TBOAC has an interesting chemical structure, with a core six-membered ring containing a tert-butyl group, an amino group, and a carboxylate group. This structure gives TBOAC a unique set of properties, making it a promising candidate for various applications.
Scientific Research Applications
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential applications in a variety of scientific fields. In medicine, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential use as an anti-inflammatory agent. In chemical synthesis, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential use as a catalyst for the synthesis of various organic compounds. In biochemistry, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential use as a substrate for various enzymes.
Mechanism of Action
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential mechanism of action. It is believed that tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation. By inhibiting the action of COX-2, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is thought to reduce inflammation.
Biochemical and Physiological Effects
tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been studied for its potential biochemical and physiological effects. In animal studies, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been shown to reduce inflammation and pain in various tissues. In addition, tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been shown to reduce the production of pro-inflammatory molecules, such as prostaglandins. tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has also been shown to reduce the expression of various genes involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has several advantages and limitations for use in laboratory experiments. One of the main advantages of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is its low cost and availability. tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is also relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is its relatively low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has a number of potential future directions. One potential future direction is to further study the mechanism of action of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate, in order to better understand its effects on inflammation and pain. Another potential future direction is to explore the use of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate in combination with other compounds for the treatment of inflammatory diseases. Additionally, further research is needed to explore the potential of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate for use in other scientific fields, such as biochemistry and chemical synthesis. Finally, further research is needed to explore the potential of tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate for use in drug delivery systems.
Synthesis Methods
Tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate can be synthesized using a variety of methods. The most common method is the condensation reaction of tert-butyl alcohol and 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylic acid. In this reaction, the alcohol and acid are heated to a temperature of 80-100°C, and the reaction is allowed to proceed for several hours. The product of this reaction is tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate. Other methods of synthesis include the reaction of tert-butyl bromide and 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylic acid, as well as the reaction of tert-butyl chloride and 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate involves the reaction of tert-butyl 6-bromo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate with ammonia in ethanol.", "Starting Materials": [ "tert-butyl 6-bromo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate", "ammonia", "ethanol" ], "Reaction": [ "Add tert-butyl 6-bromo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate to a solution of ammonia in ethanol.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with cold ethanol and dry under vacuum to obtain tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate." ] } | |
CAS RN |
2624122-02-5 |
Product Name |
tert-butyl 6-amino-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate |
Molecular Formula |
C12H22N2O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
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